Cas no 937609-28-4 (3-(4-bromo-2-fluorophenyl)methylazetidine)

• Product Name: 3-(4-bromo-2-fluorophenyl)methylazetidine
• CAS No: 937609-28-4
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5979902
• PubChem ID: 16780686
• Update Time: 2025-10-15

3-(4-bromo-2-fluorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• AKOS000136802
• SCHEMBL24362394
• 937609-28-4
• EN300-1896581
• 3-[(4-bromo-2-fluorophenyl)methyl]azetidine
• 3-(4-bromo-2-fluorophenyl)methylazetidine

• Inchi： 1S/C10H11BrFN/c11-9-2-1-8(10(12)4-9)3-7-5-13-6-7/h1-2,4,7,13H,3,5-6H2
• InChI Key： HQECNZZZGKULQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC1CNC1

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-2-fluorophenyl)methylazetidine

Professional Introduction to 3-(4-bromo-2-fluorophenyl)methylazetidine (CAS No. 937609-28-4)

3-(4-bromo-2-fluorophenyl)methylazetidine, with the CAS number 937609-28-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromo and fluoro substituents on the aromatic ring, combined with the azetidine ring system, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is characterized by a benzene ring substituted at the 4-position with a bromine atom and at the 2-position with a fluorine atom. This specific substitution pattern enhances its reactivity and binding affinity towards various biological targets. The azetidine moiety, a five-membered heterocyclic ring containing nitrogen, introduces additional conformational flexibility, which is crucial for optimizing pharmacokinetic properties.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The 3-(4-bromo-2-fluorophenyl)methylazetidine structure provides an excellent platform for such endeavors. Its halogenated aromatic ring can interact with enzymes and receptors through halogen bonding, a non-covalent interaction that has been increasingly exploited in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to synthesize derivatives that exhibit enhanced potency and selectivity. For instance, studies have shown that compounds derived from 3-(4-bromo-2-fluorophenyl)methylazetidine can inhibit specific kinases involved in cancer progression. These findings highlight the importance of this compound in medicinal chemistry.

The azetidine ring system itself is known for its ability to mimic natural amino acid structures, which can be advantageous in designing peptidomimetics. This property makes 3-(4-bromo-2-fluorophenyl)methylazetidine a valuable intermediate in the synthesis of drugs that target protein-protein interactions. Recent advancements in computational chemistry have further facilitated the design of such molecules by predicting their binding affinities and optimizing their structures.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic distribution caused by the bromo and fluoro substituents can influence the molecule's ability to interact with viral enzymes and receptors. Preliminary studies indicate that derivatives of 3-(4-bromo-2-fluorophenyl)methylazetidine may have inhibitory effects on certain viruses, making them potential candidates for further therapeutic development.

The synthesis of 3-(4-bromo-2-fluorophenyl)methylazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the bromo and fluoro groups efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

In conclusion, 3-(4-bromo-2-fluorophenyl)methylazetidine (CAS No. 937609-28-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research in this field continues to evolve, compounds like this are expected to play a crucial role in the development of next-generation drugs.